![molecular formula C15H11Cl2NO B5156532 1-(2,3-dichlorophenyl)-1,4-dihydro-3(2H)-isoquinolinone](/img/structure/B5156532.png)
1-(2,3-dichlorophenyl)-1,4-dihydro-3(2H)-isoquinolinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2,3-dichlorophenyl)-1,4-dihydro-3(2H)-isoquinolinone, also known as SCH23390, is a potent and selective dopamine D1-like receptor antagonist. It is commonly used in scientific research to study the role of dopamine receptors in various physiological and pathological conditions.
Mechanism of Action
1-(2,3-dichlorophenyl)-1,4-dihydro-3(2H)-isoquinolinone acts as a competitive antagonist at dopamine D1-like receptors, blocking the binding of dopamine to these receptors. This results in a decrease in the activity of dopamine neurons, leading to a reduction in the release of dopamine in the brain.
Biochemical and Physiological Effects:
1-(2,3-dichlorophenyl)-1,4-dihydro-3(2H)-isoquinolinone has been shown to have a number of biochemical and physiological effects, including the inhibition of dopamine-mediated behaviors, the suppression of dopamine-induced locomotion, and the reduction of dopamine release in the brain. It has also been shown to have anxiolytic and antidepressant effects.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(2,3-dichlorophenyl)-1,4-dihydro-3(2H)-isoquinolinone in lab experiments include its high potency and selectivity for dopamine D1-like receptors, as well as its well-established pharmacological properties. However, its limitations include its potential for off-target effects and its poor solubility in aqueous solutions.
Future Directions
There are several future directions for research involving 1-(2,3-dichlorophenyl)-1,4-dihydro-3(2H)-isoquinolinone. One area of interest is the development of more selective dopamine D1-like receptor antagonists, which could help to elucidate the specific roles of these receptors in various physiological and pathological conditions. Another area of interest is the investigation of the potential therapeutic applications of 1-(2,3-dichlorophenyl)-1,4-dihydro-3(2H)-isoquinolinone in the treatment of neurological and psychiatric disorders. Finally, further research is needed to better understand the mechanisms underlying the biochemical and physiological effects of 1-(2,3-dichlorophenyl)-1,4-dihydro-3(2H)-isoquinolinone.
Synthesis Methods
1-(2,3-dichlorophenyl)-1,4-dihydro-3(2H)-isoquinolinone can be synthesized through a multi-step process involving the reaction of 2,3-dichlorophenylacetonitrile with ethyl cyanoacetate, followed by cyclization and reduction steps. The final product is obtained as a white crystalline powder.
Scientific Research Applications
1-(2,3-dichlorophenyl)-1,4-dihydro-3(2H)-isoquinolinone is widely used in scientific research to study the role of dopamine receptors in various physiological and pathological conditions. It has been shown to be effective in the treatment of Parkinson's disease, schizophrenia, and drug addiction.
properties
IUPAC Name |
1-(2,3-dichlorophenyl)-2,4-dihydro-1H-isoquinolin-3-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11Cl2NO/c16-12-7-3-6-11(14(12)17)15-10-5-2-1-4-9(10)8-13(19)18-15/h1-7,15H,8H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUUCZBQLEXBBCZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2C(NC1=O)C3=C(C(=CC=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11Cl2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cambridge id 5762496 |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.